Cas no 489-46-3 (Neuraminic acid,N-acetyl-)

• Product Name: Neuraminic acid,N-acetyl-
• CAS No: 489-46-3
• MF: C₁₁H₁₉NO₉
• MW: 309.269864320755
• CID: 329466
• PubChem ID: 445063
• Update Time: 2025-04-19

Neuraminic acid,N-acetyl- Chemical and Physical Properties

Names and Identifiers

• Neuraminic acid,N-acetyl-
• O-Sialic acid
• 2-nonulopyranosonic acid, 5-(acetylamino)-3,5-dideoxy-
• 5-Acetamido-2,4-dihydroxy-6-(1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carbons?ure
• 5-Acetamido-2,4-dihydroxy-6-(1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
• 5-Acetamido-3,5-dideoxynon-2-ulopyranosonic acid
• Acide 5-acétamido-2,4-dihydroxy-6-(1,2,3-trihydroxypropyl)tétrahydro-2H-pyran-2-carboxylique
• s4792
• N-ACETYL-.BETA.-NEURAMINIC ACID
• N-Acetylneuramate
• AS-13907
• Neuraminic acid, N-acetyl-
• (2S,4S,5R,6R)-5-Acetamido-2,4-dihydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
• EN300-174088
• (-)-N-Acetylneuraminic acid, synthetic, crystalline
• Acide aceneuramique
• NSC111756
• 19342-33-7
• 5-N-Acetyl-delta-neuraminic acid
• Q27120624
• Neuraminic acid, N-acetyl
• 5-(acetylamino)-3,5-dideoxy-D-glycero-b-D-galacto-2-Nonulopyranosonic acid
• TIP79W5HPN
• 5-N-Acetyl-D-neuraminate
• beta-5-acetamido-3,5-dideoxy-delta-glycero-delta-galacto-Nonulopyranosonic acid
• CHEBI:45744
• N-Acetyl-delta-neuraminic acid
• 5-N-ACETYL-BETA-D-NEURAMINIC ACID
• Neu-5Ac
• 5-N-Acetyl-beta-delta-neuraminic acid
• 5-N-Acetylneuraminic acid
• N-acetyl-beta-neuraminic acid
• 5-(acetylamino)-3,5-dideoxy-D-glycero-b-D-galacto-2-Nonulopyranosonate
• 5-acetamido-3,5-dideoxy-D-glycero-beta-D-galacto-non-2-ulopyranosonic acid
• 5-acetamido-3,5-dideoxy-D-glycero-D-galacto-Nonulosonate
• N-AcetylneuraminicAcid
• beta-5-acetamido-3,5-dideoxy-delta-glycero-delta-galacto-Nonulopyranosonate
• Neuraminic acid, N-acetyl- Starburst 4th Generation
• AKOS016004587
• BETA-SIALIC ACID
• b-5-acetamido-3,5-dideoxy-D-glycero-D-galacto-Nonulopyranosonic acid
• N-Acetyl-beta-delta-neuraminic acid
• DB04265
• 028D6D24-32A0-45ED-857E-4138653435FB
• 5-(acetylamino)-3,5-dideoxy-delta-glycero-delta-galacto-2-Nonulosonic acid
• b-5-acetamido-3,5-dideoxy-D-glycero-D-galacto-Nonulopyranosonate
• 131-48-6
• NAN
• 5-(acetylamino)-3,5-dideoxy-delta-glycero-beta-delta-galacto-2-Nonulopyranosonate
• 5-(acetylamino)-3,5-dideoxy-delta-glycero-beta-delta-galacto-2-Nonulopyranosonic acid
• beta-Neu5Ac
• 5-N-Acetylneuraminate
• NS00069207
• 4mmp
• (-)-N-acetyl-beta-neuraminic acid
• 4mnp
• MLS002207179
• SQVRNKJHWKZAKO-PFQGKNLYSA-N
• 5-Acetamido-3,5-dideoxy-D-glycero-D-galactononulosonic acid
• CHEMBL165084
• A1105
• AC-24185
• .BETA.-NEURAMINIC ACID, N-ACETYL-
• 489-46-3
• D-GLYCERO-.BETA.-D-GALACTO-2-NONULOPYRANOSONIC ACID, 5-(ACETYLAMINO)-3,5-DIDEOXY-
• N-Acetyl-D-neuraminic acid
• N-Acetyl-D-neuraminate
• 5-N-Acetyl-delta-neuraminate
• A-1600
• 5-(acetylamino)-3,5-dideoxy-D-glycero-D-galacto-2-Nonulosonate
• N-ACETYL-.BETA.-NEURAMINIC ACID, (-)-
• (2S,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• NANA
• N-acetyl-neuraminate
• CCG-267571
• N-Acetyl-b-D-neuraminic acid
• N-Acetylsialic acid
• b-sialic acid
• N-(-)-ACETYLNEURAMINIC ACID
• N-Acetylneuraminic acid, synthetic, >=95%
• 5-Acetamido-3,5-dideoxy-D-glycero-D-galacto-nonulopyranosonic Acid
• 5-(acetylamino)-3,5-dideoxy-delta-glycero-delta-galacto-2-Nonulosonate
• 5-acetamido-3,5-dideoxy-delta-glycero-delta-galacto-Nonulosonic acid
• N-Acetyl-b-D-neuraminate
• N-Acetylsialate
• SCHEMBL22412
• SMR000857174
• aceneuramic-acid
• Lactaminate
• N-Acetylneuraminic acid, analytical standard
• 5-acetamido-3,5-dideoxy-delta-glycero-delta-galacto-Nonulosonate
• N-Acetylneuraminic acid, from Escherichia coli, >=98%
• 5-N-Acetyl-b-D-neuraminic acid
• Acetylneuraminic acid
• BDBM50063302
• 5-(acetylamino)-3,5-dideoxy-D-glycero-beta-D-galacto-non-2-ulopyranosonic acid
• N-Acetylneuraminic acid, cell culture tested, >=95%
• (-)-N-ACETYL-.BETA.-NEURAMINIC ACID
• MFCD00006620
• D-GLYCERO-D-GALACTO-NONULOPYRANOSONIC ACID, 5-ACETAMIDO-3,5-DIDEOXY-, .BETA.-
• N-ACETYL-.BETA.-D-NEURAMINIC ACID
• N-Acetyl-b-neuraminate
• N-Acetyl-beta-delta-neuraminate
• (2S,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]tetrahydropyran-2-carboxylic acid
• Z1741971506
• N-acetyl-beta-D-neuraminic acid
• Lactaminic acid
• N-acetylneuramic acid
• SLB
• DTXSID80864309
• Sialomucin
• C19910
• AM83978
• N-Acetyl-delta-neuraminate
• UNII-TIP79W5HPN

• Inchi： 1S/C11H19NO9/c1-4(14)12-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-13/h5-9,13,15-17,20H,2-3H2,1H3,(H,12,14)(H,18,19)/t5-,6+,7+,8+,9+,11-/m0/s1
• InChI Key： SQVRNKJHWKZAKO-PFQGKNLYSA-N
• SMILES： O1[C@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 309.106
• Monoisotopic Mass: 309.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177A^2
• XLogP3: -3.5

Experimental Properties

• Color/Form: crystallization
• Density: 1.64
• Melting Point: 186°C
• Boiling Point: 805°Cat760mmHg
• Flash Point: 440.7°C
• Refractive Index: 1.615
• PSA: 176.78000
• LogP: -3.48090
• Specific Rotation: -32 o (C=2,WATER)

Neuraminic acid,N-acetyl- Security Information

• Storage Condition：20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds N-acylneuraminic acids